N1-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C21H28N4O5S/c1-13-17-11-16(10-15-4-3-7-25(18(15)17)21(13)28)23-20(27)19(26)22-12-14-5-8-24(9-6-14)31(2,29)30/h10-11,13-14H,3-9,12H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: RQZKISMPXFTMTI-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C(=O)NCC4CCN(CC4)S(=O)(=O)C
• Molecular Formula: C21H28N4O5S
• Molecular Weight: 448.5 g/mol
• CAS No.: 1286709-73-6

Description

N1-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O5S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

Research has demonstrated various synthetic approaches to create pyrroloquinoline derivatives and related compounds, highlighting their chemical versatility and potential for functionalization. For instance, studies on the synthesis of substituted 1,2-dihydro-6-oxo-pyrrolo[3,2,1-ij]quinoline-5-carboxylic acids revealed methods for treating systemic infections, showing potent antibacterial activities against gram-positive and gram-negative bacteria (Ishikawa et al., 1990); (Tsuji et al., 1995). Another study focused on the synthesis, structure-activity relationships, and pharmacological evaluation of pyrrolo[3,2,1-ij]quinoline derivatives for their histamine and platelet activating factor antagonism and 5-lipoxygenase inhibitory properties, indicating potential therapeutic applications in asthma (Paris et al., 1995).

Biological Activities and Pharmacological Applications

The research has also investigated the biological activities and pharmacological applications of pyrroloquinoline derivatives. For example, certain derivatives were evaluated for their anticoagulant activity, providing insights into new therapeutic agents for blood coagulation disorders (Novichikhina et al., 2020). Additionally, compounds synthesized from N,N-Bis[(benzotriazol-1-yl)methyl]amines, leading to substituted piperidines and julolidines, show the potential for diverse applications, including antimicrobial and material science fields (Katritzky et al., 1999).